2-(2'-Carboxyphenyl)benzoyl-6-aminopenicillanic acid
2-(2'-Carboxyphenyl)benzoyl-6-aminopenicillanic acid
Brand Name:
Vulcanchem
CAS No.:
14796-35-1
VCID:
VC20961801
InChI:
InChI=1S/C22H20N2O6S/c1-22(2)16(21(29)30)24-18(26)15(19(24)31-22)23-17(25)13-9-5-3-7-11(13)12-8-4-6-10-14(12)20(27)28/h3-10,15-16,19H,1-2H3,(H,23,25)(H,27,28)(H,29,30)/t15-,16+,19-/m1/s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O)C(=O)O)C
Molecular Formula:
C22H20N2O6S
Molecular Weight:
440.5 g/mol
2-(2'-Carboxyphenyl)benzoyl-6-aminopenicillanic acid
CAS No.: 14796-35-1
Cat. No.: VC20961801
Molecular Formula: C22H20N2O6S
Molecular Weight: 440.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14796-35-1 |
|---|---|
| Molecular Formula | C22H20N2O6S |
| Molecular Weight | 440.5 g/mol |
| IUPAC Name | (2S,5R,6R)-6-[[2-(2-carboxyphenyl)benzoyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H20N2O6S/c1-22(2)16(21(29)30)24-18(26)15(19(24)31-22)23-17(25)13-9-5-3-7-11(13)12-8-4-6-10-14(12)20(27)28/h3-10,15-16,19H,1-2H3,(H,23,25)(H,27,28)(H,29,30)/t15-,16+,19-/m1/s1 |
| Standard InChI Key | WBCAUHBSTJESRM-JTDSTZFVSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O)C(=O)O)C |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O)C(=O)O)C |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O)C(=O)O)C |
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